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Compound of Interest

Compound Name: 2-Chloroacrylonitrile

Cat. No.: B132963

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 2-Chloroacrylonitrile. Adherence to these
procedures is critical for ensuring laboratory safety and minimizing the significant risks
associated with this highly toxic, flammable, and reactive compound.

Warning: 2-Chloroacrylonitrile is fatal if swallowed, inhaled, or in contact with skin.[1] It is
highly flammable and can cause severe skin burns and eye damage.[1] This substance is also
a suspected carcinogen and may cause genetic defects.[2] Handle with extreme caution and
only in designated areas with appropriate engineering controls.

Physical and Chemical Properties

A summary of the key quantitative data for 2-Chloroacrylonitrile is presented below.
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Property

Value

Appearance

Colorless to light yellow liquid[2]

Molecular Formula

CsH2CIN

Molecular Weight 87.51 g/mol [1]

Boiling Point 88-89 °C (190-192 °F)[1]
Melting Point -65 °C (-85 °F)[2]

Flash Point 6 °C (42.8 °F)[2]

Density 1.096 g/mL at 25 °C[3]

Vapor Pressure

Not available

Solubility

Does not mix with water[3]

Autoignition Temperature

Not available

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent any personal

contact with 2-Chloroacrylonitrile.[3]
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Protection Type

Recommended Equipment

Eye and Face Protection

Chemical safety goggles with side shields are
required.[2][3] A full faceshield is also

recommended.

Skin Protection

Wear chemical-resistant gloves.[2][3] Specific
materials mentioned include PVC and Neoprene
rubber.[3] Always inspect gloves for integrity
before use and replace if contaminated.[3] Wear
appropriate protective clothing, such as a lab
coat, overalls, or a PVC apron, to prevent skin
exposure.[2][3] For extensive handling, Tyvek-

type disposable clothing is recommended.[1][4]

Respiratory Protection

Work must be conducted in a well-ventilated
area, preferably within a chemical fume hood
with explosion-proof ventilation.[2][3] If exposure
limits are exceeded or irritation is experienced,
use a NIOSH/MSHA-approved respirator.[2] A
full-face positive pressure supplied-air respirator
or a self-contained breathing apparatus (SCBA)
is recommended.[1][4] A Type A filter respirator

of sufficient capacity is also noted.[3]

Foot Protection

Non-sparking safety footwear should be worn.[3]

Note: Suitability and durability of glove and clothing type depend on usage.[3] Some plastic

PPE may produce static electricity and are not recommended.[3]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach is essential for safely handling 2-Chloroacrylonitrile.

Preparation
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Risk Assessment: Before beginning any work, perform a thorough risk assessment for the
planned experiment.

Designated Area: Ensure handling occurs in a designated area, such as a chemical fume
hood, with adequate, explosion-proof ventilation.[2]

Safety Equipment: Verify that an eyewash station and safety shower are readily accessible
and in working order.[2]

Remove Ignition Sources: Keep the work area clear of heat, sparks, open flames, and other
ignition sources.[2][3] No smoking is permitted.[2][3]

Grounding: Ground and bond all containers and receiving equipment to prevent static
discharge.[2][5] Use only non-sparking tools.[2]

Inspect PPE: Before use, inspect all PPE for tears, punctures, or other signs of degradation.

[6]

Waste Containers: Have appropriately labeled hazardous waste containers ready for the
collection of 2-Chloroacrylonitrile waste and contaminated materials.[6]

Handling and Use

Wear PPE: Don all required PPE as specified in the table above before handling the
chemical.

Avoid Contact: Avoid all personal contact, including inhalation of vapors.[3] Do not let
clothing wet with the material stay in contact with skin.[3]

Container Handling: Keep the container tightly closed when not in use.[2] Do not cut, drill,
grind, or weld on or near containers, as even empty containers may contain explosive
vapors.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not eat, drink,
or smoke in the work area.[5]

Emergency Procedures
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« Spills:

o Minor Spills: Remove all ignition sources.[3] Clean up spills immediately using an inert
absorbent material (e.g., sand, silica gel).[2]

o Major Spills: Evacuate the area and move upwind.[3] Alert emergency responders.[3]
Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[1][4]

e EXxposure:

o Inhalation: Immediately move the victim to fresh air. Keep them warm and at rest.[3] Seek
immediate medical attention.[1][4]

o Skin Contact: Immediately remove all contaminated clothing.[3][4] Flood the affected skin
with running water.[3][4] Gently wash with soap and water.[1][4] Seek immediate medical
attention.[1][4]

o Eye Contact: Immediately rinse eyes with plenty of water, removing contact lenses if
present.[1] Seek immediate medical attention.[1][2]

o Ingestion: If swallowed, rinse mouth. Call a poison center or doctor immediately. Ingestion
of less than 5 grams may be fatal.[3]

Disposal Plan

All waste containing 2-Chloroacrylonitrile must be treated as hazardous waste.[3]

o Waste Collection: Collect all waste, including contaminated absorbent materials and
disposable PPE, in suitable, closed, and clearly labeled containers.[2] Do not allow wash
water from cleaning equipment to enter drains.[3]

o EPA Waste Codes: This material is classified as hazardous waste. The relevant US EPA
waste numbers are D001 for ignitability and D003 for reactivity.[3]

» Disposal Method: Dispose of contents and containers at an approved waste disposal plant.
[2] All waste must be handled in accordance with local, state, and federal regulations.[3]
Consult your institution's environmental health and safety office for specific disposal
procedures.
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Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Chloroacrylonitrile.
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Caption: Safe handling and disposal workflow for 2-Chloroacrylonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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